Cas no 97073-24-0 (2-(Furan-2-yl)piperidine)

• Product Name: 2-(Furan-2-yl)piperidine
• CAS No: 97073-24-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD02663560
• CID: 2820179
• PubChem ID: 4715025
• Update Time: 2025-06-24

2-(Furan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-FURAN-2-YL-PIPERIDINE
• 2-(2-FURYL)PIPERIDINE
• Piperidine, 2-(2-furanyl)-
• 2-(uran-2-yl)piperidine
• CHEMBL4560951
• BBL020695
• SB61783
• Z1169540072
• N12707
• CHEBI:173410
• MIJFUNGHFNXZGN-UHFFFAOYSA-N
• EN300-74369
• MFCD02663560
• SCHEMBL7015792
• CS-0259967
• STK893385
• AKOS001476404
• DTXSID00405814
• 2-(2-Furanyl)piperidine
• 97073-24-0
• 2-(2-Piperidinyl)furan
• 2-(furan-2-yl)piperidine
• 2-(Furan-2-yl)piperidine

• MDL： MFCD02663560
• Inchi： 1S/C9H13NO/c1-2-6-10-8(4-1)9-5-3-7-11-9/h3,5,7-8,10H,1-2,4,6H2
• InChI Key： MIJFUNGHFNXZGN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CCCCN1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available
• pka: 9.47±0.10(Predicted)

2-(Furan-2-yl)piperidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(Furan-2-yl)piperidine

Introduction to 2-(Furan-2-yl)piperidine (CAS No. 97073-24-0)

2-(Furan-2-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 97073-24-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and drug discovery. This compound serves as a versatile building block in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular systems. The unique structural motif, combining a furan ring with a piperidine moiety, imparts distinct pharmacological properties that make it invaluable for medicinal chemistry applications.

The furan-2-yl substituent in 2-(Furan-2-yl)piperidine contributes to its ability to interact with biological targets in a manner that is both selective and potent. Furan derivatives are well-known for their role in modulating enzyme activity and receptor binding, making them attractive candidates for therapeutic development. In contrast, the piperidine ring enhances solubility and metabolic stability, which are critical factors in drug design. Together, these structural elements create a scaffold that is conducive to the development of novel therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the potential of 2-(Furan-2-yl)piperidine in addressing complex diseases. For instance, studies have demonstrated its utility in the synthesis of compounds that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The furan ring's ability to engage with aromatic hydrophobic pockets in protein targets has been particularly noteworthy. Furthermore, modifications to the piperidine ring have allowed for fine-tuning of pharmacokinetic properties, leading to improved bioavailability and reduced side effects.

One of the most compelling aspects of 2-(Furan-2-yl)piperidine is its role in the development of central nervous system (CNS) therapeutics. The compound's structural features have been leveraged to create molecules that interact with neurotransmitter receptors, such as serotonin and dopamine receptors. These interactions are crucial for treating disorders ranging from depression and anxiety to neurodegenerative diseases like Parkinson's and Alzheimer's. The ability to modulate these receptors without significant off-target effects has made 2-(Furan-2-yl)piperidine a preferred scaffold for CNS drug discovery.

In addition to its applications in oncology and neurology, 2-(Furan-2-yl)piperidine has shown promise in cardiovascular research. Compounds derived from this scaffold have been investigated for their potential to modulate vascular tone and inhibit platelet aggregation. The structural versatility of 2-(Furan-2-yl)piperidine allows medicinal chemists to explore diverse chemical space, leading to the identification of novel lead compounds with improved efficacy and safety profiles.

The synthesis of 2-(Furan-2-yl)piperidine typically involves multi-step organic transformations that highlight its synthetic accessibility. Key steps often include nucleophilic substitution reactions between furan derivatives and piperidine precursors, followed by purification techniques such as column chromatography or recrystallization. Advances in synthetic methodologies have further streamlined these processes, enabling high-yield production suitable for large-scale applications in drug development.

From a regulatory perspective, CAS No. 97073-24-0 ensures traceability and consistency across different batches of 2-(Furan-2-yl)piperidine, which is essential for compliance with Good Manufacturing Practices (GMP). This standardization is critical for ensuring the quality and reproducibility of pharmaceutical intermediates used in clinical trials and commercial drug production.

The future prospects of 2-(Furan-2-yl)piperidine are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunology and inflammation. The compound's ability to serve as a scaffold for structure-based drug design continues to drive innovation in medicinal chemistry. As new biological targets are discovered and characterized, the utility of 2-(Furan-2-yl)piperidine is expected to expand, reinforcing its importance as a key intermediate in modern drug discovery.